Cas no 2228382-79-2 ((5-bromo-2-chloropyridin-3-yl)methanesulfonamide)

• Product Name: (5-bromo-2-chloropyridin-3-yl)methanesulfonamide
• CAS No: 2228382-79-2
• MF: C₆H₆BrClN₂O₂S
• MW: 285.546038150787
• CID: 6407162
• PubChem ID: 90881197
• Update Time: 2025-05-19

(5-bromo-2-chloropyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-chloropyridin-3-yl)methanesulfonamide
• 2228382-79-2
• EN300-2005200

• Inchi： 1S/C6H6BrClN2O2S/c7-5-1-4(3-13(9,11)12)6(8)10-2-5/h1-2H,3H2,(H2,9,11,12)
• InChI Key： IYIHHFHXCTYZHU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CS(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 283.90219g/mol
• Monoisotopic Mass: 283.90219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (5-bromo-2-chloropyridin-3-yl)methanesulfonamide

Introduction to (5-bromo-2-chloropyridin-3-yl)methanesulfonamide and Its Significance in Modern Chemical Research

(5-bromo-2-chloropyridin-3-yl)methanesulfonamide, CAS no. 2228382-79-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The structural motif of (5-bromo-2-chloropyridin-3-yl)methanesulfonamide is particularly intriguing due to its potential applications in drug discovery. The methanesulfonamide group introduces a polar and hydrophilic region, which can improve the solubility and bioavailability of resulting compounds. This feature is crucial in the development of pharmaceutical agents that require efficient absorption and distribution within biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridines in the design of novel therapeutic agents. Studies have demonstrated that compounds incorporating halogen atoms, such as bromo and chloro, can exhibit enhanced binding affinity to biological targets. This is attributed to the ability of halogens to engage in favorable interactions with aromatic rings and other electron-rich moieties in proteins and nucleic acids.

In particular, the synthesis of (5-bromo-2-chloropyridin-3-yl)methanesulfonamide has been explored as a precursor for developing small-molecule inhibitors targeting various disease pathways. For instance, researchers have investigated its utility in creating kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The bromo and chloro substituents provide handles for further functionalization, allowing chemists to tailor the compound's properties to specific biological activities.

The role of (5-bromo-2-chloropyridin-3-yl)methanesulfonamide in drug discovery is further underscored by its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyridine ring, researchers can gain insights into how different functional groups influence the biological activity of the compound. This approach has been instrumental in identifying lead candidates for further optimization.

Moreover, the compound's methanesulfonamide moiety has been shown to enhance metabolic stability, a key factor in drug development. Metabolic degradation can significantly reduce a drug's efficacy, making it essential to design molecules that resist enzymatic breakdown. The methanesulfonamide group acts as a protective barrier, improving the compound's resilience to metabolic processes.

Recent studies have also explored the use of computational methods to predict the binding modes of (5-bromo-2-chloropyridin-3-yl)methanesulfonamide with biological targets. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds virtually before conducting wet-lab experiments. This integration of computational chemistry with traditional synthetic methods has significantly reduced the time and resources required for drug development.

The versatility of (5-bromo-2-chloropyridin-3-yl)methanesulfonamide extends beyond its applications in pharmaceuticals. It has also been utilized in materials science, where its unique electronic properties make it suitable for developing organic semiconductors and light-emitting diodes (OLEDs). The halogenated pyridine core contributes to its ability to absorb and emit light efficiently, making it a promising candidate for optoelectronic devices.

In conclusion, (5-bromo-2-chloropyridin-3-yl)methanesulfonamide (CAS no. 2228382-79-2) represents a significant advancement in chemical research with broad applications across multiple disciplines. Its structural features make it an ideal candidate for synthesizing bioactive molecules, particularly those targeting therapeutic areas such as cancer and inflammation. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.